(1S)-1-(4-bromophenyl)propan-1-ol

• IUPAC Name: (1S)-1-(4-bromophenyl)propan-1-ol
• InChI: InChI=1S/C9H11BrO/c1-2-9(11)7-3-5-8(10)6-4-7/h3-6,9,11H,2H2,1H3/t9-/m0/s1
• InChI Key: QLMFTKHAIDWIDC-VIFPVBQESA-N
• Canonical SMILES: CCC(C1=CC=C(C=C1)Br)O
• Isomeric SMILES: CC[C@@H](C1=CC=C(C=C1)Br)O
• Molecular Formula: C9H11BrO
• Molecular Weight: 215.09 g/mol

Description

Synthesis Analysis

The synthesis of a compound like this would typically involve the reaction of a suitable precursor with a brominating agent. The specific details of the synthesis would depend on the exact conditions and reagents used.

Scientific Research Applications

Synthesis and Biological Activity

(1S)-1-(4-bromophenyl)propan-1-ol is a chemical compound that has been explored in various scientific research applications, primarily focusing on its synthesis and potential biological activities. One study described the synthesis and biological examination of derivatives including 1-(4-bromophenyl)-3-(N-2-hydroxyethyl-N-methylamino) propan-1-ol as potential intravenous anesthetics, highlighting its relevance in medicinal chemistry (Stenlake, Patrick, & Sneader, 1989).

Optical and Charge Transport Properties

Another area of research involves the optical and charge transport properties of related compounds. For instance, a study on chalcone derivatives, including compounds structurally similar to (1S)-1-(4-bromophenyl)propan-1-ol, investigated their linear and nonlinear optical properties, as well as their potential applications in semiconductor devices (Shkir, Irfan, AlFaify, Patil, & Al‐Sehemi, 2019). This highlights the compound's relevance in materials science, particularly in the development of optoelectronic devices.

Antifungal and Antibacterial Activities

The compound and its derivatives have also been explored for their antifungal and antibacterial properties. Research on 1,2,3-triazole derivatives, for example, showed potential antifungal activity against various Candida strains, suggesting the compound's utility in developing new antimicrobial agents (Lima-Neto, Cavalcante, Srivastava, Mendonça Júnior, Wanderley, Neves, & Dos Anjos, 2012).

Synthesis and Characterization

Furthermore, the synthesis and characterization of (1S)-1-(4-bromophenyl)propan-1-ol derivatives have been extensively studied, providing insights into their structural, physical, and chemical properties. One such study focused on a novel chalcone structure, investigating its synthesis, structural characterizations, and biological evaluations, which could contribute to the development of new pharmaceuticals (Thanigaimani, Arshad, Khalib, Razak, Arunagiri, Subashini, Sulaiman, Hashim, & Ooi, 2015).